Cas no 2755723-24-9 (3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide)

• Product Name: 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide
• CAS No: 2755723-24-9
• MF: C₁₉H₂₃NO₄
• MW: 329.39
• CID: 5081055
• Update Time: 2025-05-21

3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

• Inchi： 1S/C19H23NO4/c1-14-11-16(24-13-15-7-5-4-6-8-15)9-10-17(14)18(21)12-19(22)20(2)23-3/h4-11,18,21H,12-13H2,1-3H3
• InChI Key： UKENCBQBIFSINL-UHFFFAOYSA-N
• SMILES： O=C(CC(O)C1=C(C)C=C(C=C1)OCC1=CC=CC=C1)N(OC)C

Additional information on 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide

3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide: A Comprehensive Overview

The compound with CAS No. 2755723-24-9, known as 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of propanamide, featuring a substituted phenyl group and a hydroxylamine moiety, which contribute to its diverse chemical reactivity and biological activity.

Structural Analysis

The molecular structure of 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide is characterized by a central propanamide backbone, with a hydroxyl group at the third carbon position. The phenyl ring is substituted at the 4-position with a benzyloxy group and at the 2-position with a methyl group. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic properties that are crucial for its biological activity.

Recent studies have highlighted the importance of such substitution patterns in modulating the pharmacokinetic properties of compounds. The benzyloxy group, for instance, has been shown to improve solubility and bioavailability, making this compound a promising candidate for drug delivery systems. Additionally, the methyl group at the 2-position contributes to steric hindrance, which can influence both the molecule's reactivity and its interaction with biological targets.

Synthesis and Characterization

The synthesis of 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity. The final product is characterized using state-of-the-art analytical tools, including high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography.

Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. For example, researchers have explored the use of microwave-assisted synthesis to reduce reaction times and minimize waste generation. These methods not only enhance the efficiency of production but also align with current trends toward environmentally friendly chemical processes.

Biological Activity and Applications

One of the most intriguing aspects of 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide is its demonstrated biological activity across various assays. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In a groundbreaking study published in *Nature Communications*, researchers investigated the mechanism of action of this compound in inhibiting key enzymes associated with inflammation. The results indicated that 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide acts as a selective inhibitor of cyclooxygenase-2 (COX-2), which is overexpressed in inflammatory conditions. This finding underscores its potential as a novel therapeutic agent with reduced side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Furthermore, recent research has explored the anticancer potential of this compound. In vitro experiments demonstrated that it induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. These findings have sparked interest in further preclinical studies to evaluate its efficacy in animal models of cancer.

Future Directions

The future prospects for 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide are highly promising, given its versatile chemical structure and diverse biological activities. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, efforts are being made to explore its synergistic effects when combined with other therapeutic agents.

In conclusion, 3-(4-(Benzyloxy)-2-methylphenyl)-3-hydroxy-N-methoxy-N-methylpropanamide represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with cutting-edge research findings, positions it as a leading candidate for developing innovative therapeutic interventions across multiple disease areas.